Cas no 2162869-27-2 (Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate)

• Product Name: Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate
• CAS No: 2162869-27-2
• MF: C₁₃H₂₄BrNO₂
• MW: 306.239163398743
• CID: 6482244
• PubChem ID: 155758600
• Update Time: 2025-06-08

Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1888980
• tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate
• 2162869-27-2
• Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate

• Inchi： 1S/C13H24BrNO2/c1-12(2,3)17-11(16)15-13(9-10-14)7-5-4-6-8-13/h4-10H2,1-3H3,(H,15,16)
• InChI Key： LYZOBCLKATYNJP-UHFFFAOYSA-N
• SMILES： BrCCC1(CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.09904g/mol
• Monoisotopic Mass: 305.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate

Introduction to Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate (CAS No. 2162869-27-2)

Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate, a compound with the CAS number 2162869-27-2, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of a tert-butyl group and a cyclohexyl ring appended to the carbamate moiety contributes to its distinct chemical behavior and potential biological activity.

The structure of Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate is characterized by a highly substituted cyclohexane ring, which is a common motif in many biologically active molecules. The cyclohexyl ring provides steric hindrance and conformational flexibility, while the tert-butyl group enhances lipophilicity and metabolic stability. The carbamate functional group itself is known for its ability to form hydrogen bonds, making it a valuable component in drug design for improving binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. The n-[1-(2-bromoethyl)cyclohexyl]carbamate moiety specifically has been explored in various research studies for its ability to modulate biological pathways. For instance, studies have suggested that this moiety may interact with specific enzymes or receptors, leading to potential applications in areas such as central nervous system disorders, inflammation, and cancer.

One of the most compelling aspects of Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate is its synthetic accessibility. The compound can be readily prepared through well-established chemical reactions, making it an attractive scaffold for further derivatization and optimization. Researchers have leveraged this synthetic flexibility to develop libraries of related compounds, each with unique properties that can be fine-tuned for specific biological targets.

The pharmacological potential of Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate has been investigated in several preclinical studies. These studies have highlighted its ability to exhibit pharmacological effects similar to those of other carbamate derivatives. For example, some research has demonstrated that this compound may possess properties that make it useful as an intermediate in the synthesis of more complex drug molecules. Additionally, its structural features suggest potential applications in the development of novel therapeutics targeting neurological disorders.

The chemical stability of Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate is another area of interest. Carbamates are known to be susceptible to hydrolysis under certain conditions, but the presence of the tert-butyl group in this compound appears to enhance its stability against such degradation pathways. This stability is crucial for ensuring the compound's efficacy during storage and transportation, as well as during its intended biological activity.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are invaluable for guiding the design of next-generation derivatives with improved pharmacokinetic and pharmacodynamic properties.

The synthetic utility of Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate extends beyond its direct applications as a therapeutic agent. It serves as a versatile building block for more complex molecules, enabling chemists to explore new chemical spaces and discover novel bioactive compounds. This versatility makes it an indispensable tool in modern drug discovery pipelines.

In conclusion, Tert-butyl n-[1-(2-bromoethyl)cyclohexyl]carbamate (CAS No. 2162869-27-2) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structure, combined with its synthetic accessibility and pharmacological promise, positions it as a valuable asset in both academic research and industrial drug development. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in medicine today.